N-Ethyl-3-methyloxetan-3-amine hydrochloride
Description
“N-Ethyl-3-methyloxetan-3-amine hydrochloride” is a chemical compound with the molecular formula C6H14ClNO . It is used for research purposes .
Molecular Structure Analysis
The molecular weight of “N-Ethyl-3-methyloxetan-3-amine hydrochloride” is 151.63 . The molecular structure of similar compounds like “3-Methyloxetan-3-amine hydrochloride” has been analyzed and it has an average mass of 123.581 Da .Scientific Research Applications
Raman Spectroscopy and Ionization
Raman spectroscopy has been utilized to understand the ionization and methylation of amino groups, including the behavior of methylated amines and their corresponding ammonium chlorides in water. This research is foundational for understanding the spectral characteristics of "N-Ethyl-3-methyloxetan-3-amine hydrochloride" and similar compounds (Edsall, 1937).
Optical Detection of Amines
Synthetic derivatives of chlorophyll have been developed for the optical detection of various amines, showcasing the potential for "N-Ethyl-3-methyloxetan-3-amine hydrochloride" in sensor technology and environmental monitoring (Tamiaki et al., 2013).
Bioconjugation in Aqueous Media
The mechanism of amide formation through carbodiimide, using similar amines in aqueous media, reveals the compound's potential for bioconjugation and its applications in drug development and molecular biology (Nakajima & Ikada, 1995).
Synthesis of Radiolabeled Compounds
The synthesis of tritium-labeled compounds using ethylamine hydrochloride demonstrates the utility of similar amines in the development of pharmaceuticals and the study of drug metabolism (Hong et al., 2008).
Chemiluminescence in Liquid Chromatography
The use of amines as pre-column labeling reagents for chemiluminescence detection in high-performance liquid chromatography (HPLC) indicates potential applications in analytical chemistry and pharmaceutical analysis (Kawasaki et al., 1985).
properties
IUPAC Name |
N-ethyl-3-methyloxetan-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-3-7-6(2)4-8-5-6;/h7H,3-5H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBBSKPBJWIASFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1(COC1)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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